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Compound of Interest

Compound Name: 2,6-Dibromo-4-isopropylaniline

Cat. No.: B1295397 Get Quote

Proper disposal of 2,6-Dibromo-4-isopropylaniline is critical to ensure personnel safety and

environmental protection. This substance is classified as hazardous, and its handling requires

adherence to strict protocols. The following guide provides essential information for the safe

disposal of this chemical in a laboratory or research setting.

Safety and Hazard Summary
Before handling, it is crucial to be aware of the hazards associated with 2,6-Dibromo-4-
isopropylaniline. This chemical is considered hazardous and is accompanied by the following

hazard statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling or

disposing of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 2,6-Dibromo-4-isopropylaniline is provided below.
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Property Value

CAS Number 10546-65-3

Molecular Formula C₉H₁₁Br₂N

Molecular Weight 293.01

Appearance Cream, pale pink, or pale green powder

Melting Point 43.5 - 49.5 °C / 114.8 - 116.6 °F

Purity ≥97.5%

Disposal Protocol
The primary directive for the disposal of 2,6-Dibromo-4-isopropylaniline is to use an

approved waste disposal plant.[1][2] Chemical waste generators are responsible for correctly

classifying waste and adhering to all local, regional, and national hazardous waste regulations.

[1]

Step-by-Step Disposal Procedure:
Regulatory Consultation: Before beginning disposal procedures, consult relevant local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and compliance.[1]

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment. This

includes, but is not limited to:

Protective gloves.

Protective clothing.

Eye and face protection (safety glasses, face shield).[2]

Containment and Labeling:

Keep the waste chemical in its original container if possible, or a suitable, tightly closed

substitute.[2]
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Do not mix with other waste streams.

Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes

the chemical name: "2,6-Dibromo-4-isopropylaniline".

Storage:

Store the waste container in a designated, locked-up, and well-ventilated area, away from

incompatible materials.[2]

Keep the container tightly closed.[2]

Accidental Spill Cleanup:

In the event of a spill, avoid creating dust.

Sweep or shovel the solid material into a suitable, labeled container for disposal.[2]

Final Disposal:

Arrange for the collection and disposal of the contained waste through a licensed and

approved hazardous waste disposal company or plant.[1][2]

Dispose of the empty container as unused product unless properly decontaminated.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,6-Dibromo-4-
isopropylaniline.
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Caption: Disposal workflow for 2,6-Dibromo-4-isopropylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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